Cas no 1436289-94-9 (3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline)
3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
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- Cyanamide, N-(3-bromo-4-fluorophenyl)-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-
- 3-BROMO-N-CYANO-4-FLUORO-N-[(5-METHYL-1,3,4-OXADIAZOL-2-YL)METHYL]ANILINE
- EN300-26586116
- 1436289-94-9
- (3-Bromo-4-fluorophenyl)-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]cyanamide
- Z1414090890
- AKOS016969967
- 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline
-
- Inchi: 1S/C11H8BrFN4O/c1-7-15-16-11(18-7)5-17(6-14)8-2-3-10(13)9(12)4-8/h2-4H,5H2,1H3
- InChI Key: QRSONGPFJQYYRN-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)N(C#N)CC1=NN=C(C)O1)F
Computed Properties
- Exact Mass: 309.98655g/mol
- Monoisotopic Mass: 309.98655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.659±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 493.8±55.0 °C(Predicted)
- pka: -4.21±0.32(Predicted)
3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26586116-0.05g |
3-bromo-N-cyano-4-fluoro-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]aniline |
1436289-94-9 | 90% | 0.05g |
$212.0 | 2023-09-13 |
3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline
Comprehensive Overview of 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline (CAS No. 1436289-94-9)
The compound 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline (CAS No. 1436289-94-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a bromo and fluoro substitution pattern, a cyano group, and a 5-methyl-1,3,4-oxadiazole moiety, this molecule exhibits remarkable potential for diverse applications. Researchers are particularly interested in its role as a building block for designing novel pharmaceuticals and crop protection agents, aligning with the growing demand for sustainable and efficient solutions in these industries.
In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 1,3,4-oxadiazoles, due to their broad biological activities. The incorporation of fluorine and bromine atoms in the structure of 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal side effects.
The agrochemical sector is another area where this compound holds promise. With the rising global focus on sustainable agriculture and pest resistance management, the development of new active ingredients is critical. The oxadiazole ring in 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline is known to contribute to insecticidal and herbicidal properties, making it a candidate for further investigation in crop protection formulations. This is particularly relevant given the increasing concerns about food security and environmental impact of traditional agrochemicals.
From a synthetic chemistry perspective, the presence of multiple functional groups in 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline offers versatile opportunities for further derivatization. The cyano group, for instance, can serve as a handle for click chemistry reactions, while the bromo and fluoro substituents allow for selective cross-coupling transformations. These features make it a valuable scaffold for combinatorial chemistry and high-throughput screening platforms, which are widely used in modern drug discovery pipelines.
As the demand for specialty chemicals continues to grow, 3-bromo-N-cyano-4-fluoro-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylaniline represents an important example of how molecular design can address contemporary challenges in healthcare and agriculture. Its unique combination of structural elements positions it as a compound of interest for both academic researchers and industrial chemists seeking to develop next-generation solutions in their respective fields.
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